![molecular formula C20H16N2O4S B7681028 Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate](/img/structure/B7681028.png)
Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate
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Overview
Description
Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications. This compound is a thiazole derivative that has been synthesized through a multistep process.
Mechanism of Action
The mechanism of action of Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in the inflammatory response and the growth of cancer cells. It has also been shown to have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the body, which may be responsible for its anti-inflammatory properties. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, studies have shown that this compound has an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate in lab experiments is its potential use in the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce large quantities of the compound.
Future Directions
There are a number of future directions for the study of Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate. One area of research is the development of new drugs for the treatment of inflammatory disorders, cancer, and neurological disorders. Another area of research is the study of the mechanism of action of this compound, which may help to identify new targets for drug development. Finally, the synthesis method of this compound may be improved to make it more efficient and cost-effective.
Synthesis Methods
The synthesis of Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate involves a multistep process. The first step involves the synthesis of 2,3-dihydro-1-benzofuran-5-carboxylic acid, which is then reacted with thionyl chloride to produce 2,3-dihydro-1-benzofuran-5-yl chloride. The second step involves the reaction of 2,3-dihydro-1-benzofuran-5-yl chloride with 2-aminothiazole to produce 4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-ylamine. The final step involves the reaction of 4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-ylamine with methyl 4-formylbenzoate to produce this compound.
Scientific Research Applications
Methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate has been studied for its potential use in various applications. One of the main applications of this compound is in the field of medicine. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
Properties
IUPAC Name |
methyl 4-[[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c1-25-19(24)13-4-2-12(3-5-13)18(23)22-20-21-16(11-27-20)14-6-7-17-15(10-14)8-9-26-17/h2-7,10-11H,8-9H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPJLKXNOTHGIFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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